Cas no 131267-92-0 (DETS)

• Product Name: DETS
• CAS No: 131267-92-0
• MF: C₂₅H₃₆KNO₄S
• MW: 485.720947265625
• CID: 146125
• PubChem ID: 23687887
• Update Time: 2025-04-19

DETS Chemical and Physical Properties

Names and Identifiers

• DETS
• 17-(N,N-diisopropylcarbamoyl)estra-1,3,5(10)-triene-3-sulfonic acid
• Estra-1,3,5(10)-triene-3-sulfonic acid, 17-((bis(1-methylethyl)amino)carbonyl)-, potassium salt, (17beta)-
• potassium (8xi,9xi,14xi,17beta)-17-(dipropan-2-ylcarbamoyl)estra-1,3,5(10)-triene-3-sulfonate
• potassium;(8S,9S,13S,14S,17S)-17-[di(propan-2-yl)carbamoyl]-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3-sulfonate
• 131267-92-0

• Inchi： 1S/C25H37NO4S.K/c1-15(2)26(16(3)4)24(27)23-11-10-22-21-8-6-17-14-18(31(28,29)30)7-9-19(17)20(21)12-13-25(22,23)5;/h7,9,14-16,20-23H,6,8,10-13H2,1-5H3,(H,28,29,30);/q;+1/p-1/t20-,21-,22+,23-,25+;/m1./s1
• InChI Key： QZADTSPYJZFWLE-VJZQHCJMSA-M
• SMILES： [K+].S(C1C=CC2=C(C=1)CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H](C(N(C(C)C)C(C)C)=O)CC[C@H]21)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 485.20038
• Monoisotopic Mass: 485.200211
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 786
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.9

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 77.51